Cas no 189331-46-2 (Methyl 3-ethylthiophene-2-carboxylate)
189331-46-2 structure
Product Name:Methyl 3-ethylthiophene-2-carboxylate
CAS No:189331-46-2
MF:C8H10O2S
MW:170.228801250458
CID:1382948
PubChem ID:18735164
Update Time:2025-04-20
Methyl 3-ethylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-ethylthiophene-2-carboxylate
- AmbkkkkK524
- SureCN8630249
- CTK4E0105
- AG-E-38240
- KB-83377
- SCHEMBL8630249
- 3-ethyl-2-thiophenecarboxylic acid methyl ester
- DB-065686
- 189331-46-2
- DTXSID60595886
- AKOS010648495
- IWTHVCISEKEOIS-UHFFFAOYSA-N
- METHYL3-ETHYLTHIOPHENE-2-CARBOXYLATE
-
- Inchi: 1S/C8H10O2S/c1-3-6-4-5-11-7(6)8(9)10-2/h4-5H,3H2,1-2H3
- InChI Key: IWTHVCISEKEOIS-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)CC
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.5Ų
Methyl 3-ethylthiophene-2-carboxylate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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